N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C10H11NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-5,9H,6H2,1H3,(H,11,12)
• InChI Key: MVKZSGFTOJHUKP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CC2=CC=CC=C2S1
• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol

Description

N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide, also known as MBT-1, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MBT-1 is a member of the benzothiophene family of compounds, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways involved in inflammation. Specifically, N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide has also been shown to exhibit other biochemical and physiological effects. For example, in one study, N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide was shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent. Additionally, N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide is that it is relatively easy to synthesize in the laboratory, making it readily available for scientific research. However, one limitation of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide is that its mechanism of action is not fully understood, which may make it difficult to optimize its use as a therapeutic agent.

Future Directions

There are several areas of future research that could be explored with respect to N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide. One area of interest is the compound's potential as an anti-cancer agent. Further studies could be conducted to investigate the effectiveness of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide in vivo, as well as its potential side effects and toxicity. Additionally, further research could be conducted to better understand the compound's mechanism of action, which could help to optimize its use as a therapeutic agent for a variety of conditions.

Synthesis Methods

The synthesis of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide involves the reaction of 2-aminothiophenol with methyl isocyanate in the presence of a catalyst. The resulting product is then purified through a series of chemical processes to yield a pure form of N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide.

Scientific Research Applications

N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to act as an anti-inflammatory agent. In one study, N-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide was shown to inhibit the production of inflammatory cytokines in vitro, suggesting that it may have potential as a treatment for inflammatory diseases.